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Compound Name:
5-Bromo-2-

(trifluoromethyl)pyrimidine

Cat. No.: B566293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the synthesis of 5-Bromo-2-
(trifluoromethyl)pyrimidine, a key building block in medicinal chemistry. While the initial

discovery and first synthesis of this compound are not readily available in published literature,

this document outlines a well-established synthetic protocol. The guide includes a

comprehensive experimental procedure, tabulated quantitative data, and a visual

representation of the synthetic workflow, designed to be a valuable resource for researchers in

drug discovery and development.

Introduction
5-Bromo-2-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative of significant

interest in the pharmaceutical and agrochemical industries. The presence of the trifluoromethyl

group can enhance metabolic stability and binding affinity of molecules to their biological

targets, while the bromo substituent provides a versatile handle for further chemical

modifications, such as cross-coupling reactions. Although the compound is commercially

available and its CAS number (799557-86-1) is registered, a definitive first report of its

synthesis could not be identified in a comprehensive search of scientific and patent literature.

This guide presents a representative and detailed synthetic method.
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Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-2-(trifluoromethyl)pyrimidine
is provided in Table 1.

Table 1: Physicochemical Properties of 5-Bromo-2-(trifluoromethyl)pyrimidine

Property Value Source

CAS Number 799557-86-1 [1]

Molecular Formula C₅H₂BrF₃N₂ [1]

Molecular Weight 226.98 g/mol [1]

Appearance Solid [2]

Melting Point 41-42 °C [2]

Synthesis of 5-Bromo-2-(trifluoromethyl)pyrimidine
The following section details a robust method for the synthesis of 5-Bromo-2-
(trifluoromethyl)pyrimidine, adapted from a patented procedure.[3] The reaction proceeds via

the bromination of 2-(trifluoromethyl)pyrimidine.

Reaction Scheme
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Scheme 1: Synthesis of 5-Bromo-2-(trifluoromethyl)pyrimidine

2-(Trifluoromethyl)pyrimidine

5-Bromo-2-(trifluoromethyl)pyrimidine

Reflux
Br₂

Acetic Acid (solvent)
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Synthesis and Purification Workflow

1. Dissolve 2-(Trifluoromethyl)pyrimidine
in Acetic Acid

2. Add Bromine Dropwise

3. Reflux Reaction Mixture Overnight

4. Cool to Room Temperature

5. Liquid-Liquid Extraction
(Water/Ethyl Acetate)

6. Separate Organic Phase

7. Dry Organic Phase
(Anhydrous Na₂SO₄)

8. Concentrate Under Reduced Pressure

Final Product:
5-Bromo-2-(trifluoromethyl)pyrimidine

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b566293?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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